Cas no 1220017-85-5 (4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride)
4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-BROMO-4-CHLORO-3,5-DIMETHYLPHENOXY)-PIPERIDINE HYDROCHLORIDE
- 4-(2-bromo-4-chloro-3,5-dimethylphenoxy)piperidine hydrochloride
- 4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride
-
- Inchi: 1S/C13H17BrClNO.ClH/c1-8-7-11(12(14)9(2)13(8)15)17-10-3-5-16-6-4-10;/h7,10,16H,3-6H2,1-2H3;1H
- InChI Key: WWSMUHLJFIQDFA-UHFFFAOYSA-N
- SMILES: BrC1C(C)=C(C(C)=CC=1OC1CCNCC1)Cl.Cl
Computed Properties
- Exact Mass: 352.995
- Monoisotopic Mass: 352.995
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3
4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM311444-1g |
4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)piperidine hydrochloride |
1220017-85-5 | 95% | 1g |
$186 | 2022-09-03 | |
| Chemenu | CM311444-5g |
4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)piperidine hydrochloride |
1220017-85-5 | 95% | 5g |
$559 | 2022-09-03 | |
| TRC | B037795-125mg |
4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride |
1220017-85-5 | 125mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B037795-250mg |
4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride |
1220017-85-5 | 250mg |
$ 375.00 | 2022-06-07 |
4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride
Comprehensive Overview of 4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride (CAS No. 1220017-85-5)
4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride (CAS No. 1220017-85-5) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-chloro-dimethylphenoxy and piperidine hydrochloride moieties, has garnered attention for its potential in drug discovery and material science. Its molecular structure combines halogenated aromatic rings with a piperidine hydrochloride backbone, making it a versatile intermediate in synthetic chemistry.
In recent years, the demand for halogenated phenoxy compounds like 4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride has surged due to their role in developing novel bioactive molecules. Researchers are particularly interested in its potential as a kinase inhibitor scaffold or GPCR modulator, aligning with trends in precision medicine and targeted therapies. The compound's CAS No. 1220017-85-5 is frequently searched in scientific databases, reflecting its growing importance in high-throughput screening libraries.
The synthesis of 4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride typically involves multi-step organic reactions, including etherification of halogenated phenols with piperidine derivatives, followed by salt formation. Its crystalline hydrochloride salt form enhances stability, a critical factor for storage and handling in laboratory settings. Analytical techniques such as HPLC purity analysis and NMR structural confirmation are essential for quality control, topics frequently queried in analytical chemistry forums.
From an industrial perspective, this compound addresses several green chemistry challenges. Modern synthetic approaches focus on optimizing atom economy and reducing hazardous byproducts during its production—a hot topic in ESG-compliant manufacturing. The bromo-chloro substitution pattern on the aromatic ring also makes it valuable for studying structure-activity relationships (SAR) in medicinal chemistry, a subject with over 5,000 monthly searches in academic search engines.
Emerging applications of CAS 1220017-85-5 include its use in fluorescence labeling and molecular probe development, particularly in cellular imaging studies. Its balanced lipophilicity, derived from both the halogenated aromatic system and piperidine moiety, allows for optimal membrane permeability—a key consideration in blood-brain barrier penetration research. These attributes correlate with trending searches about CNS drug design and bioimaging agents.
Regulatory aspects of 4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride comply with standard laboratory chemical guidelines. While not classified as hazardous under current systems, proper PPE protocols should be observed during handling, as with all fine chemicals. The compound's MSDS data (a frequently searched term) emphasizes standard laboratory safety measures rather than special restrictions.
In the context of intellectual property landscapes, patents referencing CAS 1220017-85-5 primarily involve its use as a pharmaceutical intermediate. This aligns with industry interest in patent-expiration strategies and new chemical entity development—subjects generating substantial traffic in IP analytics platforms. The compound's structural features make it valuable for creating prodrug derivatives, another trending topic in drug delivery optimization.
Future research directions for this compound may explore its cocrystal formation with complementary APIs to enhance solubility—a major challenge addressed in approximately 12% of recent pharmaceutical formulation publications. Its hydrogen bond acceptor/donor profile also makes it interesting for computational chemistry studies, particularly in molecular docking simulations frequently discussed in computational biology circles.
1220017-85-5 (4-(2-Bromo-4-chloro-3,5-dimethylphenoxy)-piperidine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)